Cas no 135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-)

135965-08-1 structure
Product name:5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
CAS No:135965-08-1
MF:C13H18N4S
MW:262.373820781708
CID:2771579
5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
- 1-(4-Hexylphenyl)-1,2-dihydro-5H-tetrazole-5-thione
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- Inchi: 1S/C13H18N4S/c1-2-3-4-5-6-11-7-9-12(10-8-11)17-13(18)14-15-16-17/h7-10H,2-6H2,1H3,(H,14,16,18)
- InChI Key: FFCCHDOWSWGDDY-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=CC(=CC=1)CCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 297
- Topological Polar Surface Area: 72.1
- XLogP3: 5.8
5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Related Literature
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-) Related Products
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